4-(4-Pyridin-3-ylmethylpiperazin-1-yl)benzonitrile

• CAS RN: 617691-08-4
• Molecular Formula: C17H18N4
• Molecular Weight: 278.35 g/mol
• IUPAC Name: 4-[4-(pyridin-3-ylmethyl)piperazin-1-yl]benzonitrile
• InChI: InChI=1S/C17H18N4/c18-12-15-3-5-17(6-4-15)21-10-8-20(9-11-21)14-16-2-1-7-19-13-16/h1-7,13H,8-11,14H2
• InChI Key: XXRQQMLMIYTZIW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CN=CC=C2)C3=CC=C(C=C3)C#N

Description

4-(4-Pyridin-3-ylmethylpiperazin-1-yl)benzonitrile is a useful research compound. Its molecular formula is C17H18N4 and its molecular weight is 278.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 1-(pyridin-3-ylmethyl)piperazine (549 mg, 3.10 mmol), 4-fluorobenzonitrile (375 mg, 3.10 mmol), and K2CO3 (643 mg, 4.65 mmol) in DMF (50 mL) was stirred at 80° C. overnight. The reaction mixture was cooled to room temperature and filtered, and the filtrate was washed with ethyl acetate (30 nL). The combined filtrate and washings were evaporated to dryness under reduced pressure. The crude residue was purified by MPLC on silica gel (3% MeOH in CH2Cl2) to afford the titled compound (326 mg, 38%) as a yellow solid.